7-bromo-2-(3,4-dimethylphenyl)-4-quinolinecarboxylic acid

• IUPAC Name: 7-bromo-2-(3,4-dimethylphenyl)quinoline-4-carboxylic acid
• InChI: InChI=1S/C18H14BrNO2/c1-10-3-4-12(7-11(10)2)16-9-15(18(21)22)14-6-5-13(19)8-17(14)20-16/h3-9H,1-2H3,(H,21,22)
• InChI Key: WRFHJJNKJXJJHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=C(C=CC(=C3)Br)C(=C2)C(=O)O)C
• Molecular Formula: C18H14BrNO2
• Molecular Weight: 356.2 g/mol

Description

7-bromo-2-(3,4-dimethylphenyl)-4-quinolinecarboxylic acid is a synthetic compound that has gained attention in the scientific community due to its potential in various research applications.

Mechanism of Action

The mechanism of action for 7-bromo-2-(3,4-dimethylphenyl)-4-quinolinecarboxylic acid is not fully understood. However, studies have suggested that it may act by inhibiting specific enzymes or proteins in the body, leading to various physiological effects.
Biochemical and Physiological Effects:
Studies have shown that 7-bromo-2-(3,4-dimethylphenyl)-4-quinolinecarboxylic acid has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit bacterial growth, and act as a fluorescent probe for zinc ions in biological systems.

Advantages and Limitations for Lab Experiments

One advantage of using 7-bromo-2-(3,4-dimethylphenyl)-4-quinolinecarboxylic acid in lab experiments is its potential as a fluorescent probe for zinc ions. This can be useful in various biological studies. However, one limitation is that the mechanism of action for this compound is not fully understood, which can make it difficult to interpret results.

Future Directions

There are many potential future directions for research on 7-bromo-2-(3,4-dimethylphenyl)-4-quinolinecarboxylic acid. Some possible areas of focus include further studies on its potential as an anticancer agent, its use as a fluorescent probe for other metal ions, and its potential as an inhibitor of other bacterial enzymes or proteins. Additionally, research could be conducted to better understand the mechanism of action for this compound.

Synthesis Methods

The synthesis method for 7-bromo-2-(3,4-dimethylphenyl)-4-quinolinecarboxylic acid involves the reaction of 3,4-dimethyl aniline with 2-bromo-4-methoxybenzoic acid, followed by cyclization with phosphorus oxychloride and quinoline-4-carboxylic acid. The final product is obtained through recrystallization with acetonitrile.

Scientific Research Applications

7-bromo-2-(3,4-dimethylphenyl)-4-quinolinecarboxylic acid has been used in various scientific research applications, including as a fluorescent probe for the detection of zinc ions in biological systems, as a potential anticancer agent, and as a potential inhibitor of bacterial DNA gyrase.